Cas no 1261905-86-5 (2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid)

2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid is a synthetic organic compound featuring a benzoic acid core substituted with a nitro group at the 4-position and a 2,5-dimethoxyphenyl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The nitro group enhances reactivity for further functionalization, while the dimethoxyphenyl substituent contributes to solubility in organic solvents. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and development. The compound’s stability under standard conditions and compatibility with common synthetic methodologies underscore its utility in advanced chemical synthesis.

2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid structure

1261905-86-5 structure

Product Name:2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid

CAS No:1261905-86-5

MF:C₁₅H₁₃NO₆

MW:303.266824483871

MDL:MFCD18321370

CID:2622385

PubChem ID:53227248

Update Time:2025-05-27

2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID10690835
- 2',5'-Dimethoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
- MFCD18321370
- 2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%
- 2-(2,5-DIMETHOXYPHENYL)-4-NITROBENZOIC ACID
- 1261905-86-5
- 2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid
- MDL： MFCD18321370
- Inchi： 1S/C15H13NO6/c1-21-10-4-6-14(22-2)13(8-10)12-7-9(16(19)20)3-5-11(12)15(17)18/h3-8H,1-2H3,(H,17,18)
- InChI Key： CIHKVVRGHKCXDO-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

Exact Mass: 303.07428713Da
Monoisotopic Mass: 303.07428713Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 102Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328591-5 g	2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%; .	1261905-86-5	95%	5g	€1159.00	2023-04-26
abcr	AB328591-5g	2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%; .	1261905-86-5	95%	5g	€1159.00	2025-04-21